Cas no 944906-17-6 (1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl)-)

• Product Name: 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl)-
• CAS No: 944906-17-6
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 6011241
• PubChem ID: 63772871
• Update Time: 2025-06-15

1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl)-
• 944906-17-6
• 3-(3-BROMOPHENYL)-1,2,4-OXADIAZOLE-5-CARBALDEHYDE
• AKOS013084220
• AB57271
• 3-(3-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde

• Inchi： 1S/C9H5BrN2O2/c10-7-3-1-2-6(4-7)9-11-8(5-13)14-12-9/h1-5H
• InChI Key： YMZWVSCQJKNRKP-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C2=CC=CC(Br)=C2)=N1

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Predicted)
• Boiling Point: 388.4±44.0 °C(Predicted)
• pka: -2.69±0.20(Predicted)

Additional information on 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl)-

Professional Introduction to 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl) (CAS No. 944906-17-6)

The compound 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl) (CAS No. 944906-17-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic compound belongs to the oxadiazole family, a scaffold that has garnered considerable attention due to its diverse pharmacological properties and structural versatility. The presence of a carboxaldehyde functional group at the 5-position and a bromophenyl substituent at the 3-position imparts unique reactivity and binding potential, making it a valuable intermediate in the development of therapeutic agents.

1,2,4-Oxadiazole core structures are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor interaction. The carboxaldehyde moiety serves as a versatile handle for further functionalization, enabling the construction of more complex derivatives through condensation reactions with nucleophiles or amidation processes. The 3-(3-bromophenyl) substituent introduces additional electronic and steric effects that can fine-tune the compound's interaction with biological targets. This combination of features has positioned this compound as a promising candidate for drug discovery initiatives.

Recent research in medicinal chemistry has highlighted the oxadiazole scaffold as a key component in the development of small-molecule inhibitors targeting inflammatory and infectious diseases. For instance, studies have demonstrated that oxadiazole derivatives exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. The aldehyde group in 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl) allows for further derivatization into amides or imines, which can enhance binding affinity to specific protein targets. This adaptability makes it an attractive building block for structure-activity relationship (SAR) studies.

In addition to its potential in anti-inflammatory applications, this compound has shown promise in addressing neurodegenerative disorders. Oxadiazole derivatives have been investigated for their ability to modulate neurotransmitter systems, particularly those involving acetylcholine and glutamate receptors. The bromophenyl group may contribute to improved blood-brain barrier penetration, a critical factor for therapeutic efficacy in central nervous system (CNS) disorders. Preliminary computational studies suggest that the compound can interact with specific amino acid residues in target proteins, potentially leading to high selectivity.

The synthesis of 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl) involves multi-step organic transformations that highlight the synthetic versatility of oxadiazole chemistry. Key steps include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the aldehyde and bromophenyl substituents. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing synthetic hurdles and improving yield. These developments are crucial for translating laboratory discoveries into viable drug candidates.

From a pharmacokinetic perspective, the structural features of this compound contribute to its potential bioavailability. The balance between lipophilicity and polarizability afforded by the bromophenyl group and carboxaldehyde moiety is favorable for membrane permeability while minimizing metabolic liability. Comparative molecular dynamics (MD) simulations have been employed to evaluate how different conformations of this molecule might interact with biological membranes and target proteins. Such analyses provide insights into optimizing drug-like properties before moving into preclinical testing.

The growing interest in 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl) is also driven by its role as a key intermediate in synthesizing more complex libraries of bioactive compounds. Researchers are exploring its utility in generating novel kinase inhibitors, which are relevant in oncology research due to the critical roles kinases play in cell signaling pathways associated with cancer progression. The aldehyde functionality provides a convenient site for diversification through click chemistry approaches or other transition-metal-catalyzed reactions.

Future directions in this area may involve exploring derivative libraries generated from this core structure using high-throughput screening (HTS) techniques or combinatorial chemistry platforms. Such approaches can rapidly identify lead compounds with enhanced potency and selectivity against disease-relevant targets. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these endeavors by integrating experimental data with computational modeling.

In conclusion,1,2,4-Oxadiazole-5-carboxaldehyde, 3-(3-bromophenyl) (CAS No. 944906-17-6) stands out as a versatile intermediate with significant potential across multiple therapeutic areas. Its unique structural features enable diverse chemical modifications while maintaining favorable pharmacokinetic properties necessary for drug development programs today。 As research continues to uncover new biological targets and synthetic methodologies，this compound will likely remain at forefront innovation within medicinal chemistry community。